Methyl 4-bromopyridine-3-carboxylate

• IUPAC Name: methyl 4-bromopyridine-3-carboxylate
• InChI: InChI=1S/C7H6BrNO2/c1-11-7(10)5-4-9-3-2-6(5)8/h2-4H,1H3
• InChI Key: SZPKROSXWRBYQI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CN=C1)Br
• Molecular Formula: C7H6BrNO2
• DSSTOX Substance ID: DTXSID00634102
• Molecular Weight: 216.03 g/mol
• CAS RN: 1043419-29-9

Description

“Methyl 4-bromopyridine-3-carboxylate” is a chemical compound with the CAS Number: 1043419-29-9. It has a molecular weight of 216.03. It is a pale-yellow to yellow-brown solid.

Synthesis Analysis

While specific synthesis methods for “Methyl 4-bromopyridine-3-carboxylate” were not found, a related compound, “Methyl 3-fluoropyridine-4-carboxylate”, has been synthesized via nucleophilic aromatic substitution. The nitro group of methyl 3-nitropyridine-4-carboxylate was successfully replaced by a fluoride anion.

Molecular Structure Analysis

The molecular structure of “Methyl 4-bromopyridine-3-carboxylate” is represented by the linear formula C7H6BrNO2. The InChI code for this compound is 1S/C7H6BrNO2/c1-11-7(10)5-4-9-3-2-6(5)8/h2-4H,1H3.

Chemical Reactions Analysis

While specific chemical reactions involving “Methyl 4-bromopyridine-3-carboxylate” were not found, a study on the bromination of 5-Methylpyridine-2,3-dicarboxylic Acid Dimethyl Ester, a related compound, revealed that the bromination reaction was a typical reaction initiated by free radicals.

Physical And Chemical Properties Analysis

“Methyl 4-bromopyridine-3-carboxylate” is a pale-yellow to yellow-brown solid. It is stored at room temperature.

Scientific Research Applications

Application 1: Synthesis of Bipyridine Derivatives

• Summary of the Application : Bipyridine and related compounds are starting materials or precursors for a variety of valuable substances such as biologically active molecules, ligands for catalysts, photosensitizers, viologens, and supramolecular architectures. Methyl 4-bromopyridine-3-carboxylate could potentially be used as a precursor in the synthesis of these compounds.
• Methods of Application : Representative examples include methods using homo and heterocoupling of pyridine derivatives in the presence of a catalyst. Problems can be caused by the strong coordination of the product with the metal center decreasing catalytic activity.
• Results or Outcomes : This review provides insights into advances over the last 30 years in bipyridine synthesis using metal complexes under both homogeneous and heterogeneous conditions.

Application 2: Synthesis of Pharmaceuticals and Agrochemicals

• Summary of the Application : Methyl 4-bromopyridine-3-carboxylate finds its application as a useful synthetic intermediate in the straightforward and efficient synthesis of 3-benzyloxy-4-bromopicolinate ester and 3-benzyloxy-5-bromopicolinate ester, common building blocks for pharmaceuticals and agrochemicals.
• Results or Outcomes : The outcomes of these syntheses are the production of common building blocks for pharmaceuticals and agrochemicals.

Application 3: Synthesis of Biaryl Mannoside FimH Inhibitors

• Summary of the Application : Methyl 4-bromopyridine-3-carboxylate is used in the synthesis of biaryl mannoside FimH inhibitors. These inhibitors are used in the treatment of urinary infections.
• Results or Outcomes : The outcome of this synthesis is the production of biaryl mannoside FimH inhibitors, which are used in the treatment of urinary infections.

Application 4: Synthesis of Fluoropyridine Derivatives

• Summary of the Application : Methyl 4-bromopyridine-3-carboxylate can be used in the synthesis of fluoropyridine derivatives. Fluoropyridines are important building blocks in the synthesis of pharmaceuticals and agrochemicals.

Safety And Hazards

“Methyl 4-bromopyridine-3-carboxylate” has been classified as potentially harmful if swallowed (H302). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

While specific future directions for “Methyl 4-bromopyridine-3-carboxylate” were not found, the compound could potentially be used in the synthesis of pharmaceuticals and agrochemicals.

Synthesis routes and methods

Procedure details

To a solution of 4-bromonicotinic acid (16.8 g, 83.2 mmol, 1.0 eq.) in DCM (250 mL) at 0° C. was added DMAP (1.0 g, 8.2 mmol, 0.1 eq.). MeOH (2.7 g, 83.7 mmol, 1.0 eq.) was added dropwise with stirring at 0° C. EDC (16.8 g, 87.6 mmol, 1.1 eq.) was then added. The resulting solution was stirred for 3 hours at 0° C. The reaction was then quenched with water (100 mL). The resulting solution was extracted with DCM. The organic layer was washed with saturated aqueous NaCl (3×100 mL), dried over anhydrous Na2SO4 and concentrated under vacuum to yield 4-bromonicotinic acid methyl ester (8.2 g) as a yellow oil.